Cas no 101398-45-2 (Methanimidamide, N'-2,1,3-benzothiadiazol-4-yl-N,N-dimethyl-, compd. with iodomethane (1:1))
101398-45-2 structure
Product Name:Methanimidamide, N'-2,1,3-benzothiadiazol-4-yl-N,N-dimethyl-, compd. with iodomethane (1:1)
CAS No:101398-45-2
MF:C10H13IN4S
MW:348.206492185593
CID:1129096
Update Time:2023-04-06
Methanimidamide, N'-2,1,3-benzothiadiazol-4-yl-N,N-dimethyl-, compd. with iodomethane (1:1) Chemical and Physical Properties
Names and Identifiers
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- N'-2,1,3-benzothiadiazol-4-yl-N,N-dimethylimidoformamide - iodomethane (1:1)
- N'-(2,1,3-benzothiadiazol-4-yl)-N,N-dimethylmethanimidamide,iodomethane
- Methanimidamide, N'-2,1,3-benzothiadiazol-4-yl-N,N-dimethyl-, compd. with iodomethane (1:1)
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- Inchi: 1S/C9H10N4S.CH3I/c1-13(2)6-10-7-4-3-5-8-9(7)12-14-11-8;1-2/h3-6H,1-2H3;1H3/b10-6-;
- InChI Key: KTBPRCFPZXZROS-OTUCAILMSA-N
- SMILES: CI.N(/C1=CC=CC2=NSN=C12)=C/N(C)C
Computed Properties
- Exact Mass: 347.991
- Monoisotopic Mass: 347.991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 348.21g/mol
- Topological Polar Surface Area: 69.6A^2
Experimental Properties
- Boiling Point: 317°C at 760 mmHg
- Flash Point: 145.5°C
- PSA: 69.62000
- LogP: 2.96390
Methanimidamide, N'-2,1,3-benzothiadiazol-4-yl-N,N-dimethyl-, compd. with iodomethane (1:1) Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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